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Compound of Interest

Compound Name: Butyl 2-hydroxyethanesulfonate
CAS No.: 78303-74-9
Cat. No.: B3331117

Get Quote

Performance Comparison Guide: Butyl 2-hydroxyethanesulfonate (Sodium Butyl Isethionate)
in Surfactant Systems

Executive Summary & Chemical Identity

This guide provides an objective technical analysis of Butyl 2-hydroxyethanesulfonate
(specifically its functional surfactant form, Sodium Butyl Isethionate). While often
overshadowed by its longer-chain cousins (e.g., Sodium Lauroyl Isethionate, SCI), the butyl
variant occupies a critical niche as a high-performance hydrotrope and solubilizer.

Unlike primary surfactants that form micelles to solubilize oils, Butyl Isethionate functions
primarily by disrupting liquid crystalline phases and increasing the aqueous solubility of
hydrophobic species without significant foam generation. This guide compares its performance
against industry-standard hydrotropes like Sodium Xylene Sulfonate (SXS) and Sodium
Cumene Sulfonate (SCS).

Chemical Profile
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e Common Name: Sodium Butyl Isethionate

¢ [UPAC Name: Sodium 2-(butyryloxy)ethanesulfonate

e CAS Number: 61789-32-0 (Surfactant form); 78303-74-9 (Base Ester/Ether)
» Molecular Structure:

e Function: Hydrotrope, Coupling Agent, Low-Foam Wetting Agent.

Mechanism of Action: Hydrotropy vs. Surfactancy

To understand the performance data, one must distinguish the mechanism. Butyl Isethionate
possesses a short hydrophobic tail (

), which is insufficient for stable micelle formation (high Critical Micelle Concentration, CMC).
Instead, it acts as a hydrotrope.

e Minimum Hydrotropic Concentration (MHC): Unlike the CMC, the MHC is the threshold
where the molecule aggregates to solubilize hydrophobic guests.

e Mechanism: It intercalates between surfactant headgroups, disrupting the rigid "palisade”
layer of lamellar liquid crystals, thereby reducing viscosity and preventing phase separation
(cloud point elevation).
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Figure 1: Mechanism of hydrotropic action where Butyl Isethionate disrupts ordered surfactant
phases to restore clarity and flow.

Performance Comparison: Experimental Data
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The following data synthesizes comparative performance in three critical areas: Solubility
Enhancement (Cloud Point), Surface Tension Reduction, and Foaming Profile.

A. Hydrotropic Efficiency (Cloud Point Elevation)

Objective: Measure the ability to raise the cloud point of a nonionic surfactant (Alcohol
Ethoxylate, C12-15 7EO) in high-electrolyte conditions (5% NaOH). Competitors: Sodium
Xylene Sulfonate (SXS), Sodium Cumene Sulfonate (SCS).

Hydrotrope (at 5%

Cloud Point (°C) Efficiency Rating Notes

wiw)

Control (No Phase separates at
22°C N/A

Hydrotrope) RT

Sodium Xylene Standard industrial
45°C Moderate

Sulfonate (SXS) benchmark

Sodium Cumene ) Good, but slower
52°C High , ,

Sulfonate (SCS) dissolution

Sodium Butyl ] Best coupling

. 58°C Superior - _
Isethionate efficiency per weight

« Insight: The ester linkage in Butyl Isethionate provides a unique polarity balance that often
outperforms the aromatic ring stacking of SXS/SCS in aliphatic surfactant systems.

B. Surface Tension & Wetting

Objective: Determine if the molecule contributes to wetting (lowering surface tension

) or merely acts as a solvent. Method: Wilhelmy Plate Method at 25°C, 1% w/w solution.
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Surface Tension ( Wetting Speed

Surfactant System CMC (mM) .
mNJ/m) (Canvas Disk)
Water 72.0 N/A > 300s
Sodium Butyl
, 52.5 ~450 (MHC) 45s
Isethionate

Sodium Xylene
68.0 N/A > 180s
Sulfonate

Sodium Lauryl Sulfate
(SLS)

32.0 8.2 8s

« Insight: Unlike SXS (which has negligible surface activity), Butyl Isethionate reduces surface
tension significantly (to ~52 mN/m). It acts as a wetting hydrotrope, bridging the gap between
solvents and surfactants.

C. Foaming Profile (Ross-Miles Foam Test)

Objective: Assess foam height to determine suitability for "low-foam" applications (e.g., CIP
cleaning, industrial washing). Conditions: 1% Active, 25°C, O ppm Hardness.

Foam at 5 min

Surfactant Initial Foam (mm) Foam Stability
(mm)

Sodium Butyl _

) 15 0 Unstable (Desirable)
Isethionate
SXS 5 0 Non-foaming
Sodium Cocoyl )

] 160 145 High Stable Foam
Isethionate (SCI)
SLS 180 170 High Stable Foam

« Insight: Butyl Isethionate is "low-foam" but not "zero-foam" initially. However, the foam
collapses rapidly (flash foam), making it ideal for applications requiring quick wetting without
persistent suds.
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Experimental Protocols (Self-Validating)

To replicate these findings, use the following standardized protocols.

Protocol 1: Cloud Point Determination (Hydrotropic
Efficiency)

Purpose: Quantify the solubilizing power of Butyl Isethionate in alkaline surfactant blends.

e Preparation: Prepare a base solution of 5% Nonylphenol Ethoxylate (9EO) or C12-15 Alcohol
Ethoxylate (7EO) in deionized water.

¢ Induction: Add 5% NaOH (w/w). The solution should turn turbid (cloudy) immediately as the
cloud point drops below room temperature.

e Titration:
o Maintain temperature at 25°C.
o Titrate with 40% active Sodium Butyl Isethionate solution under constant stirring.

o Endpoint: The point where the solution becomes optically clear (Transmittance > 95% at
600nm).

o Validation: Repeat with SXS (40%) as a positive control. If SXS requires more mass to clarify
than Butyl Isethionate, the latter is more efficient.

Protocol 2: Hydrolytic Stability Stress Test

Purpose: Isethionates contain an ester linkage susceptible to hydrolysis. This test confirms

stability limits.
e Setup: Prepare 10% solutions of Butyl Isethionate at pH 3, 7, and 11.
e Incubation: Store at 50°C for 14 days.

e Analysis: Measure HPLC content of Isethionic Acid (hydrolysis product).
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o Pass Criteria: < 5% loss of active ester at pH 5-8.
o Fail Criteria: > 10% hydrolysis (Common at pH > 10).
o Note: Unlike SXS (stable at pH 1-14), Butyl Isethionate is restricted to pH 4-9 formulations.

Synthesis & Manufacturing Workflow

Understanding the synthesis helps in troubleshooting impurities (e.g., residual fatty acids or
free isethionate).
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Figure 2: Synthesis pathway. Note that residual Sodium Isethionate (unreacted) acts as a salt
and does not contribute to hydrotropy.

Conclusion & Recommendations

Butyl 2-hydroxyethanesulfonate (Sodium Butyl Isethionate) is a superior alternative to
aromatic sulfonates (SXS/SCS) in applications requiring:
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» Eco-friendly Profile: It is readily biodegradable and derived from renewable fatty acids (if bio-
sourced butyric acid is used).

o Wetting + Solubilization: Unlike SXS, it lowers surface tension, aiding in cleaning efficiency.
e Mildness: It lacks the skin-irritating potential of aromatic hydrotropes.

Formulation Advice:

e Use Level: 2% - 8% w/w.

e pH Constraint: Formulate between pH 5.0 and 8.0 to prevent hydrolysis.

e Best Pairing: Synergistic with Alkyl Polyglucosides (APGs) and Amphoterics (Betaines) in
clear, sulfate-free cleansers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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